1-(2’-Deoxy-3’,5’-di-O-toluoyl-β-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine
1-(2’-Deoxy-3’,5’-di-O-toluoyl-β-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine
Brand Name:
Vulcanchem
CAS No.:
10302-79-1
VCID:
VC0017983
InChI:
InChI=1S/C24H24N4O6/c1-14-3-7-16(8-4-14)21(29)32-12-19-18(34-22(30)17-9-5-15(2)6-10-17)11-20(33-19)28-13-26-23(25)27-24(28)31/h3-10,13,18-20H,11-12H2,1-2H3,(H2,25,27,31)/t18-,19-,20-/m1/s1
SMILES:
CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=NC(=NC3=O)N)OC(=O)C4=CC=C(C=C4)C
Molecular Formula:
C₂₄H₂₄N₄O₆
Molecular Weight:
464.47
1-(2’-Deoxy-3’,5’-di-O-toluoyl-β-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine
CAS No.: 10302-79-1
Reference Standards
VCID: VC0017983
Molecular Formula: C₂₄H₂₄N₄O₆
Molecular Weight: 464.47
CAS No. | 10302-79-1 |
---|---|
Product Name | 1-(2’-Deoxy-3’,5’-di-O-toluoyl-β-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine |
Molecular Formula | C₂₄H₂₄N₄O₆ |
Molecular Weight | 464.47 |
IUPAC Name | [(2R,3R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate |
Standard InChI | InChI=1S/C24H24N4O6/c1-14-3-7-16(8-4-14)21(29)32-12-19-18(34-22(30)17-9-5-15(2)6-10-17)11-20(33-19)28-13-26-23(25)27-24(28)31/h3-10,13,18-20H,11-12H2,1-2H3,(H2,25,27,31)/t18-,19-,20-/m1/s1 |
SMILES | CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=NC(=NC3=O)N)OC(=O)C4=CC=C(C=C4)C |
Synonyms | 4-Amino-1-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one; |
PubChem Compound | 71167882 |
Last Modified | Nov 11 2021 |
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